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Compound of Interest

Compound Name: Barium arsenate

Cat. No.: B084981 Get Quote

An In-depth Technical Guide to Barium Arsenate
This guide provides a comprehensive overview of the chemical properties and synthesis of

barium arsenate, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
Barium arsenate is an inorganic compound with the chemical formula Ba₃(AsO₄)₂.[1][2] It is

also known as tribarium diarsenate.[3][4][5] The compound is composed of barium cations

(Ba²⁺) and arsenate anions (AsO₄³⁻).[1] It is a white, crystalline solid that is insoluble in water.

[2]

Quantitative Data Summary

Property Value

Chemical Formula Ba₃(AsO₄)₂

IUPAC Name Tribarium diarsenate

Molecular Weight 689.8 g/mol [2][3]

CAS Number 13477-04-8[2][3][4]
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Experimental Protocols: Synthesis of Barium
Arsenate
The synthesis of barium arsenate can be achieved through several methods, with controlled

precipitation being a common and effective approach.

Controlled Precipitation Method

This method relies on the reaction between a soluble barium salt and a soluble arsenate salt in

an aqueous solution, leading to the precipitation of the insoluble barium arsenate.

Reactants:

A soluble barium salt, such as barium chloride (BaCl₂).

A soluble arsenate salt, such as sodium arsenate (Na₃AsO₄).

Procedure:

Prepare separate aqueous solutions of the barium salt and the arsenate salt.

The reaction is highly dependent on the pH of the solution. To specifically synthesize

tribarium diarsenate [Ba₃(AsO₄)₂], the reaction should be conducted under high pH

(alkaline) conditions.[2][6] At neutral or low pH, other forms such as barium hydrogen

arsenate monohydrate (BaHAsO₄·H₂O) may form.[2][6]

Slowly add the sodium arsenate solution to the barium chloride solution while stirring

continuously.

The insoluble barium arsenate will precipitate out of the solution.

The precipitate can then be collected by filtration, washed with deionized water to remove

any soluble impurities, and dried.

Reaction: 3BaCl₂(aq) + 2Na₃AsO₄(aq) → Ba₃(AsO₄)₂(s) + 6NaCl(aq)

Alternative Synthesis: Reaction with Arsenic Acid
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An alternative industrial production method involves the reaction of barium hydroxide with

arsenic acid.[2]

Reaction: 3Ba(OH)₂(aq) + 2H₃AsO₄(aq) → Ba₃(AsO₄)₂(s) + 6H₂O(l)[2]

Visualizations
Chemical Composition of Barium Arsenate

The following diagram illustrates the ionic composition of tribarium diarsenate.

Caption: Ionic components of tribarium diarsenate.

Experimental Workflow for Controlled Precipitation

This diagram outlines the key steps in the synthesis of barium arsenate via controlled

precipitation.

Caption: Workflow for barium arsenate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Barium arsenate chemical formula and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084981#barium-arsenate-chemical-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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